Cas no 2171796-09-9 (tert-butyl 3-amino(thiophen-3-yl)methyl-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino(thiophen-3-yl)methyl-3-hydroxypiperidine-1-carboxylate
• CAS No: 2171796-09-9
• MF: C₁₅H₂₄N₂O₃S
• MW: 312.427662849426
• CID: 5853897
• PubChem ID: 165603540
• Update Time: 2025-08-04

tert-butyl 3-amino(thiophen-3-yl)methyl-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino(thiophen-3-yl)methyl-3-hydroxypiperidine-1-carboxylate
• EN300-1641060
• 2171796-09-9
• tert-butyl 3-[amino(thiophen-3-yl)methyl]-3-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C15H24N2O3S/c1-14(2,3)20-13(18)17-7-4-6-15(19,10-17)12(16)11-5-8-21-9-11/h5,8-9,12,19H,4,6-7,10,16H2,1-3H3
• InChI Key： DDXCQCBDUZKTEG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1(CN(C(=O)OC(C)(C)C)CCC1)O)N

Computed Properties

• Exact Mass: 312.15076381g/mol
• Monoisotopic Mass: 312.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Additional information on tert-butyl 3-amino(thiophen-3-yl)methyl-3-hydroxypiperidine-1-carboxylate

tert-butyl 3-amino(thiophen-3-yl)methyl-3-hydroxypiperidine-1-carboxylate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl 3-amino(thiophen-3-yl)methyl-3-hydroxypiperidine-1-carboxylate (CAS No. 2171796-09-9) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often referred to as tert-butyl 3-amino(thiophen-3-yl)methyl-3-hydroxypiperidine-1-carboxylate, has garnered attention in recent years due to its unique structure and potential in various fields, including pharmaceuticals and materials science.

The molecular structure of tert-butyl 3-amino(thiophen-3-yl)methyl-3-hydroxypiperidine-1-carboxylate is characterized by a piperidine ring, which is a six-membered cyclic amine. The piperidine ring is substituted at the 3-position with both an amino group and a hydroxy group, creating a complex stereochemistry that contributes to its versatile reactivity. Additionally, the thiophene moiety attached to the methyl group further enhances the compound's electronic properties and aromaticity, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of tert-butyl 3-amino(thiophen-3-yl)methyl-3-hydroxypiperidine-1-carboxylate in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting neurodegenerative diseases. The compound's ability to form stable amide bonds and its compatibility with various coupling reactions make it an ideal candidate for medicinal chemistry applications.

In terms of synthesis, tert-butyl 3-amino(thiophen-3-yl)methyl-3-hydroxypiperidine-1-carboxylate can be prepared through a multi-step process involving nucleophilic substitution and ring-closing reactions. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency, leading to higher yields and purities. This advancement underscores the importance of modern synthetic techniques in optimizing the production of complex molecules like this one.

The pharmacological profile of tert-butyl 3-amino(thiophen-3-yl)methyl-3-hydroxypiperidine-1-carboxylate is another area of active research. Preclinical studies have demonstrated its ability to modulate key enzymes involved in inflammation and oxidative stress, suggesting potential therapeutic applications in conditions such as arthritis and cardiovascular diseases. Furthermore, its bioavailability and metabolic stability have been evaluated in animal models, providing valuable insights into its suitability as a drug candidate.

Beyond pharmaceuticals, tert-butyl 3-amino(thiophen-3-yl)methyl-3-hydroxypiperidine-based materials have shown promise in the field of materials science. The compound's ability to form self-assembled monolayers and its compatibility with polymer matrices make it a candidate for advanced coatings and sensors. Recent breakthroughs in nanotechnology have further expanded its potential applications, particularly in the development of stimuli-responsive materials.

In conclusion, tert-butyl 3-amino(thiophen - yl)methyl - hydroxy piperidine - carboxy late (CAS No. 2171796 -09 -9) is a multifaceted compound with significant implications across various scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a key player in future innovations. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to both academic research and industrial applications.